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Compound of Interest

Compound Name:
Ethyl 2-chloro-5-cyano-6-

methylnicotinate

Cat. No.: B1302081 Get Quote

An In-depth Technical Guide to Ethyl 2-chloro-5-
cyano-6-methylnicotinate
This technical guide provides a comprehensive overview of the chemical properties, structure,

and plausible synthetic route for Ethyl 2-chloro-5-cyano-6-methylnicotinate, a substituted

pyridine derivative of interest to researchers, scientists, and drug development professionals.

Due to the limited publicly available information on this specific compound, this guide also

includes data from closely related analogues to provide a broader context.

Chemical Properties and Structure
Ethyl 2-chloro-5-cyano-6-methylnicotinate is a solid organic compound with a molecular

formula of C₁₀H₉ClN₂O₂ and a molecular weight of 224.64 g/mol .[1] Key identifying information

and physical properties are summarized in the table below.
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Property Value Reference

CAS Number 75894-43-8

Molecular Formula C₁₀H₉ClN₂O₂ [1]

Molecular Weight 224.64 g/mol [1]

Melting Point 49-51 °C

IUPAC Name
ethyl 2-chloro-5-cyano-6-

methylnicotinate

InChI Key
VDAPYXHAXWXNDK-

UHFFFAOYSA-N

Physical Form Solid

Purity Typically ≥95%

The structure of Ethyl 2-chloro-5-cyano-6-methylnicotinate features a pyridine ring

substituted with a chloro group at the 2-position, a cyano group at the 5-position, a methyl

group at the 6-position, and an ethyl carboxylate group at the 3-position.

Experimental Protocols
While a specific, peer-reviewed synthesis protocol for Ethyl 2-chloro-5-cyano-6-
methylnicotinate is not readily available in the public domain, a highly plausible synthetic

route can be derived from established chemical transformations of analogous compounds. The

most probable method involves the chlorination of its precursor, Ethyl 5-cyano-2-hydroxy-6-

methylnicotinate. This precursor is commercially available.

Proposed Synthesis of Ethyl 2-chloro-5-cyano-6-methylnicotinate:

This proposed protocol is based on the general principle of converting 2-hydroxypyridines

(which exist in equilibrium with their 2-pyridone tautomers) to 2-chloropyridines using a

chlorinating agent such as phosphorus oxychloride (POCl₃). This is a standard and widely used

method in pyridine chemistry.

Materials:
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Ethyl 5-cyano-2-hydroxy-6-methylnicotinate

Phosphorus oxychloride (POCl₃)

Anhydrous solvent (e.g., acetonitrile, N,N-dimethylformamide)

Ice

Saturated sodium bicarbonate solution

Organic solvent for extraction (e.g., ethyl acetate, dichloromethane)

Anhydrous sodium sulfate or magnesium sulfate

Silica gel for column chromatography

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, suspend or dissolve Ethyl 5-cyano-2-hydroxy-6-methylnicotinate in an excess of

phosphorus oxychloride or in an anhydrous solvent to which POCl₃ is added.

Chlorination: Heat the reaction mixture to reflux and maintain for several hours. The reaction

progress should be monitored by a suitable technique, such as Thin Layer Chromatography

(TLC) or High-Performance Liquid Chromatography (HPLC), until the starting material is

consumed.

Work-up: After completion, cool the reaction mixture to room temperature and then carefully

pour it onto crushed ice with vigorous stirring. This step should be performed in a well-

ventilated fume hood as the quenching of POCl₃ is highly exothermic and releases HCl gas.

Neutralization: Neutralize the acidic aqueous mixture by the slow addition of a saturated

sodium bicarbonate solution until the pH is neutral or slightly basic.

Extraction: Extract the aqueous layer multiple times with an organic solvent like ethyl acetate

or dichloromethane.
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Drying and Concentration: Combine the organic extracts and dry them over anhydrous

sodium sulfate or magnesium sulfate. Filter off the drying agent and concentrate the solvent

under reduced pressure using a rotary evaporator to obtain the crude product.

Purification: Purify the crude product by silica gel column chromatography using an

appropriate eluent system (e.g., a mixture of hexane and ethyl acetate) to yield pure Ethyl 2-
chloro-5-cyano-6-methylnicotinate.

Analytical Characterization:

The structure and purity of the synthesized compound should be confirmed by standard

analytical techniques:

NMR Spectroscopy (¹H and ¹³C): To confirm the molecular structure and the positions of the

substituents on the pyridine ring.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Infrared (IR) Spectroscopy: To identify the characteristic functional groups, such as the nitrile

(C≡N) and ester (C=O) stretches.

Logical Relationships in Synthesis
The synthesis of Ethyl 2-chloro-5-cyano-6-methylnicotinate is logically dependent on the

availability of its hydroxypyridine precursor and a suitable chlorination reagent. The general

workflow for this chemical transformation is depicted below.
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Start: Ethyl 5-cyano-2-hydroxy-6-methylnicotinate

Chlorination with POCl₃

Aqueous Work-up and Neutralization

Organic Extraction

Purification (e.g., Chromatography)

Product: Ethyl 2-chloro-5-cyano-6-methylnicotinate

Click to download full resolution via product page

Caption: Proposed synthetic workflow for Ethyl 2-chloro-5-cyano-6-methylnicotinate.

Biological Activity and Signaling Pathways
As of the date of this guide, there is no specific information available in peer-reviewed scientific

literature regarding the biological activity or the involvement of Ethyl 2-chloro-5-cyano-6-
methylnicotinate in any signaling pathways. Nicotinic acid and its derivatives are known to

exhibit a wide range of biological activities, and substituted nicotinates are often investigated

for their potential as fungicides, anti-inflammatory agents, and in other therapeutic areas.

However, without specific experimental data for the title compound, any discussion of its

biological role would be speculative. Researchers are encouraged to perform biological

screening to elucidate its potential pharmacological profile.
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Experimental Workflow for Biological Screening
For researchers interested in investigating the biological properties of Ethyl 2-chloro-5-cyano-
6-methylnicotinate, a general experimental workflow for initial screening is proposed below.

This workflow can be adapted based on the specific research focus.

Biochemical and Cellular Level

Cellular Context

Ethyl 2-chloro-5-cyano-6-methylnicotinate

In Vitro Assays

Enzyme Inhibition Assays Receptor Binding Assays Antimicrobial Screening

Cell-Based Assays

Cytotoxicity Assays Signaling Pathway Analysis Gene Expression Profiling

In Vivo Models (if warranted)

Data Analysis and Interpretation

Conclusion on Biological Activity
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Caption: General experimental workflow for biological screening.

This guide provides a foundational understanding of Ethyl 2-chloro-5-cyano-6-
methylnicotinate based on currently available data and established chemical principles.

Further experimental investigation is necessary to fully characterize its properties and potential

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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